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Compound of Interest

Compound Name: Ethyl 3-(methylthio)propionate

Cat. No.: B076633 Get Quote

An In-depth Technical Guide to Ethyl 3-
(methylthio)propionate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-(methylthio)propionate is a sulfur-containing ester recognized for its characteristic

fruity and sulfurous aroma, reminiscent of pineapple.[1] While it is predominantly utilized as a

flavor and fragrance additive in the food and cosmetic industries, its chemical structure and

functional groups may be of interest to researchers in various fields, including those in drug

development exploring novel esters and thioethers. This guide provides a comprehensive

overview of its chemical properties, synthesis, analytical methods, and safety information.

Chemical and Physical Properties
Ethyl 3-(methylthio)propionate is a colorless to pale yellow liquid.[1] Its fundamental

properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076633?utm_src=pdf-interest
https://www.benchchem.com/product/b076633?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3734465.htm
https://www.benchchem.com/product/b076633?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3734465.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 13327-56-5 [2]

Molecular Formula C6H12O2S [2]

Molecular Weight 148.23 g/mol [3]

Boiling Point 197 °C (lit.) [1][4]

Density 1.032 g/mL at 25 °C (lit.) [1][4]

Refractive Index n20/D 1.46 (lit.) [1][4]

Flash Point 81 °C (177.8 °F) - closed cup [4][5]

Solubility Soluble in alcohol.

Odor Fruity, pineapple, sulfurous [4]

Synthesis of Ethyl 3-(methylthio)propionate
The primary route for the synthesis of Ethyl 3-(methylthio)propionate is through the Michael

addition reaction. This involves the reaction of methyl mercaptan with ethyl acrylate. Careful

control of reaction parameters such as temperature and the use of a suitable catalyst is crucial

to maximize the yield and purity of the final product.

Experimental Protocol: Synthesis
While a specific, detailed laboratory protocol is not readily available in the public domain, a

general procedure can be outlined as follows:

Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and a means for

controlled addition of reactants is charged with ethyl acrylate and a suitable solvent.

Catalyst: A basic catalyst is typically used to facilitate the Michael addition.

Reactant Addition: Methyl mercaptan is added to the reaction mixture in a controlled manner,

often at a reduced temperature to manage the exothermic nature of the reaction.
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Reaction Monitoring: The progress of the reaction is monitored by techniques such as Gas

Chromatography (GC) to determine the consumption of the starting materials.

Work-up: Upon completion, the reaction mixture is neutralized, and the catalyst is removed.

The crude product is then washed with water and brine to remove any water-soluble

impurities.

Purification: The final product is purified by fractional distillation under reduced pressure to

obtain high-purity Ethyl 3-(methylthio)propionate.

Below is a diagram illustrating the synthesis and purification workflow.
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Synthesis and Purification Workflow for Ethyl 3-(methylthio)propionate
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Analytical Methods
The purity and identity of Ethyl 3-(methylthio)propionate are typically assessed using Gas

Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: GC-MS Analysis
The following is a representative protocol for the GC-MS analysis, adapted from methods for

similar compounds[6]:

Sample Preparation: Dilute the Ethyl 3-(methylthio)propionate sample in a suitable

solvent, such as dichloromethane or ethyl acetate, to an appropriate concentration.

GC-MS System: An Agilent 7890B GC coupled with a 5977A MSD or an equivalent system

can be used.[6]

GC Conditions:

Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar

column.[6]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp to 150°C at 10°C/min.

Ramp to 250°C at 20°C/min, hold for 5 minutes.[6]

Injector Temperature: 250°C.[6]

Injection Mode: Splitless.[6]

MS Conditions:

Ion Source Temperature: 230°C.[6]
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Quadrupole Temperature: 150°C.[6]

Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

Acquisition Mode: Full scan (m/z 50-550).[6]

The resulting mass spectrum can be compared with reference spectra for confirmation of

identity.

Signaling Pathways and Biological Activity
Currently, there is a lack of published research on the specific signaling pathways modulated

by Ethyl 3-(methylthio)propionate or its significant biological activities beyond its role as a

flavor compound. Its presence has been noted in fruits like melons and pineapples.[1] For

professionals in drug development, this compound could be considered as a lead for

modification or as a fragment in fragment-based drug discovery, particularly where a thioether

or ester moiety is desired. However, any potential therapeutic application would require

extensive investigation into its pharmacology, metabolism, and toxicology.

Safety and Toxicology
Ethyl 3-(methylthio)propionate is generally recognized as safe (GRAS) for its intended use

as a flavoring agent in food. However, as with any chemical, appropriate safety precautions

should be taken in a laboratory or industrial setting. It is a combustible liquid and should be

stored in a cool, dry, well-ventilated area away from sources of ignition.[5] For detailed safety

information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Ethyl 3-(methylthio)propionate is a well-characterized compound with established

applications in the flavor and fragrance industry. For the research and drug development

community, it represents a simple yet interesting molecule containing both an ester and a

thioether functional group. While its biological activity is not well-explored, the synthetic and

analytical methodologies are straightforward, providing a solid foundation for any future

investigations into its potential applications beyond its current uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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